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Compound of Interest

Compound Name: Methoxydimethyl(phenyl)silane

Cat. No.: B101356 Get Quote

CAS Number: 17881-88-8

Abstract
This technical guide provides a comprehensive overview of Methoxydimethyl(phenyl)silane,

an organosilicon compound with significant applications in materials science and organic

synthesis. The document details its physicochemical properties, synthesis methodologies, key

chemical reactions, and primary industrial and research applications. Special emphasis is

placed on its role as a surface modifier, coupling agent, and an intermediate in the production

of advanced silicone-based materials. Experimental protocols and reaction pathways are

elucidated to provide a practical resource for researchers, scientists, and professionals in drug

development and materials science.

Physicochemical Properties
Methoxydimethyl(phenyl)silane is a colorless liquid at room temperature.[1] It is

characterized by a unique combination of a reactive methoxy group and the thermal stability

imparted by the phenyl group. This structure makes it a versatile chemical intermediate. The

compound is sensitive to moisture and should be handled accordingly.[1]

A summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference

CAS Number 17881-88-8 [1]

Molecular Formula C₉H₁₄OSi [1][2][3]

Molecular Weight 166.30 g/mol [1][3]

Appearance
Colorless to light yellow, clear

liquid
[1][2][4]

Purity >95.0% (GC) [1][4]

Density 0.95 g/cm³ [1]

Refractive Index 1.49 [1]

Storage Temperature
Room temperature, sealed in

dry conditions

Synthesis and Manufacturing
The primary synthesis route for Methoxydimethyl(phenyl)silane involves the reaction of a

chlorosilane precursor with a source of the methoxy group, or the reaction of a methoxy-

containing silane with a phenylating agent. A common laboratory and industrial-scale synthesis

is the reaction between methylhydroxydimethylsilane and bromobenzene.[5]

General Experimental Protocol: Synthesis from
Methylhydroxydimethylsilane and Bromobenzene
This procedure outlines a general method for the synthesis of

Methoxydimethyl(phenyl)silane.

Reaction Setup: A flame-dried, three-necked round-bottom flask is equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet. The system is purged with an inert gas

(e.g., nitrogen or argon).

Reagents: An organic solvent, methylhydroxydimethylsilane, and an alkaline catalyst are

added to the reaction flask.
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Addition: Bromobenzene is added dropwise to the reaction mixture from the dropping funnel

at a controlled rate.

Reaction Conditions: The reaction is typically carried out at an elevated temperature to

facilitate the reaction.[5] The specific temperature and reaction time will depend on the

solvent and catalyst used.

Workup and Purification: Upon completion of the reaction, the mixture is cooled to room

temperature. The resulting salt byproduct is removed by filtration. The filtrate is then

subjected to distillation to separate the product from the solvent and any unreacted starting

materials.[5] Fractional distillation under reduced pressure is often employed to obtain high-

purity Methoxydimethyl(phenyl)silane.
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Caption: Synthesis of Methoxydimethyl(phenyl)silane.

Chemical Reactivity
The reactivity of Methoxydimethyl(phenyl)silane is dominated by the silicon-methoxy bond.

This bond is susceptible to hydrolysis, which is a key reaction for many of its applications.

Hydrolysis and Condensation
In the presence of water, the methoxy group undergoes hydrolysis to form a silanol (Si-OH)

group and methanol as a byproduct.[6] This reaction is often the first step in the application of

silanes as coupling agents or for surface modification. The resulting silanol is highly reactive

and can condense with other silanol groups (either from other hydrolyzed silane molecules or

from hydroxyl groups on an inorganic substrate) to form stable siloxane (Si-O-Si) bonds. This

condensation reaction is crucial for the formation of silicone polymers and for creating a

durable bond between organic and inorganic materials.[6][7]
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Caption: Hydrolysis and condensation of Methoxydimethyl(phenyl)silane.

Applications
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The dual functionality of Methoxydimethyl(phenyl)silane, possessing both a hydrolyzable

methoxy group and a stable phenyl group, makes it a valuable compound in various fields.

Intermediate in Organic Synthesis: It serves as a key intermediate in the production of more

complex organosilicon compounds, such as silicone polymers and surfactants.[5]

Additives for Polymers and Coatings: It is used as an additive in coatings, adhesives, and

plastics.[2][5] The phenyl group can enhance thermal stability, while the silane moiety can

improve adhesion to substrates.

Coupling Agent: A primary application is as a coupling agent to improve the compatibility and

adhesion between organic polymers and inorganic materials (e.g., glass, metals).[2][8] The

methoxy group reacts with the inorganic substrate, while the phenyl group provides

compatibility with the organic matrix.

Surface Modification: It is used for the surface treatment of materials like glass, metals, and

plastics to impart hydrophobicity and improve adhesion.[2][9]
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Caption: Role as a coupling agent between organic and inorganic materials.

Spectroscopic Characterization
While specific spectra for Methoxydimethyl(phenyl)silane are not readily available in public

databases, its structure suggests key features that would be observed using common
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spectroscopic techniques.

¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the

protons of the methyl groups attached to the silicon atom, a signal for the methoxy group

protons, and a multiplet in the aromatic region for the phenyl group protons.

¹³C NMR: The carbon NMR spectrum would show distinct peaks for the methyl carbons, the

methoxy carbon, and the carbons of the phenyl ring.

FT-IR: The infrared spectrum would exhibit characteristic absorption bands for Si-O-C

stretching, Si-C stretching, and the vibrations associated with the phenyl group (C-H and

C=C stretching). A strong signal around 1095 cm⁻¹ can be attributed to the Si-O-Si stretch if

condensation has occurred.[10]

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns involving the loss of methyl, methoxy, and phenyl

groups.

Safety and Handling
Methoxydimethyl(phenyl)silane is a flammable liquid and vapor.[3][4] It is known to cause

skin and serious eye irritation.[11] Appropriate personal protective equipment, including gloves,

safety glasses, and protective clothing, should be worn when handling this chemical. It should

be used in a well-ventilated area, and sources of ignition should be avoided. As it is moisture-

sensitive, it should be stored in a tightly sealed container in a dry place.[1]

Conclusion
Methoxydimethyl(phenyl)silane (CAS 17881-88-8) is a versatile organosilicon compound

with a well-defined set of physicochemical properties. Its utility stems from the reactivity of its

methoxy group, which allows for hydrolysis and condensation reactions, and the stability of its

phenyl group. These characteristics make it an important intermediate, additive, and coupling

agent in the synthesis of advanced materials. A thorough understanding of its synthesis,

reactivity, and safe handling is essential for its effective application in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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